Cas no 29488-25-3 (Thiophene, 2-iodo-5-(1-methylethyl)-)

• Product Name: Thiophene, 2-iodo-5-(1-methylethyl)-
• CAS No: 29488-25-3
• MF: C₇H₉IS
• MW: 252.115833044052
• CID: 3931852
• PubChem ID: 10354818
• Update Time: 2025-04-22

Thiophene, 2-iodo-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-iodo-5-(1-methylethyl)-
• SCHEMBL12980905
• 2-Iodo-5-(1-methylethyl)thiophene
• DTXSID001298858
• 29488-25-3

• Inchi： 1S/C7H9IS/c1-5(2)6-3-4-7(8)9-6/h3-5H,1-2H3
• InChI Key： OQRXLWVJIMIDRS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)C)S1

Computed Properties

• Exact Mass: 251.94697Da
• Monoisotopic Mass: 251.94697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų